Cas no 948594-96-5 (2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid
• CAS No: 948594-96-5
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 1001322
• PubChem ID: 16218235
• Update Time: 2025-06-15

2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-(1-Boc-5-oxo-pyrrolidin-2-yl)acetic acid
• 2-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxopyrrolidin-2-yl]acetic acid
• BOC-BETA-HOMOPYR-OH
• BOC-Β-HOMOPYR-OH
• 2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid
• (S)-(1-Boc-5-oxo-pyrrolidin-2-yl)acetic acid
• (S)-2-(1-(tert-Butoxycarbonyl)-5-oxopyrrolidin-2-yl)aceticacid
• Boc-beta-Homopyr-OH, >=99.0%
• 948594-96-5
• DTXSID00584830
• EN300-12449230
• Boc--Homopyr-OH
• [(2S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidin-2-yl]acetic acid
• 2-[(2S)-1-[(tert-butoxy)carbonyl]-5-oxopyrrolidin-2-yl]acetic acid
• (S)-2-(1-(tert-Butoxycarbonyl)-5-oxopyrrolidin-2-yl)acetic acid
• (2S)-1-[(1,1-Dimethylethoxy)carbonyl]-5-oxo-2-pyrrolidineacetic acid
• DS-019166

• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(16)12-7(6-9(14)15)4-5-8(12)13/h7H,4-6H2,1-3H3,(H,14,15)/t7-/m0/s1
• InChI Key： LMTQIXKUDSMJCP-ZETCQYMHSA-N
• SMILES： O(C(N1C(CC[C@H]1CC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid

Comprehensive Overview of 2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid (CAS No. 948594-96-5)

2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid (CAS No. 948594-96-5) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, often abbreviated as Boc-protected pyrrolidinone acetic acid, serves as a critical intermediate in the development of bioactive molecules, particularly in peptide mimetics and protease inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 5-oxopyrrolidin-2-yl scaffold, make it a versatile building block for drug discovery.

The growing interest in chiral synthons and peptide-based therapeutics has elevated the relevance of CAS No. 948594-96-5 in modern medicinal chemistry. Researchers frequently search for "Boc-pyrrolidinone derivatives" or "Stereoselective synthesis of pyrrolidinone acetic acid" to explore its applications. The compound’s enantiomeric purity (2S configuration) is crucial for achieving desired pharmacological effects, aligning with the industry’s focus on stereocontrolled drug design.

From a synthetic perspective, 2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid is synthesized via asymmetric catalysis or enzymatic resolution, ensuring high optical purity. Its carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification, enabling the construction of complex molecular architectures. This adaptability addresses common search queries like "How to modify Boc-protected pyrrolidinone acetic acid" or "Applications of chiral pyrrolidinones in APIs."

In the context of green chemistry, the compound’s role in atom-efficient synthesis has gained attention. Its use in multicomponent reactions and cascade transformations minimizes waste, resonating with trends toward sustainable pharmaceutical manufacturing. Laboratories often investigate "eco-friendly synthesis of CAS 948594-96-5" or "Boc-pyrrolidinone acetic acid in flow chemistry," reflecting the demand for scalable and environmentally benign processes.

Analytical characterization of 948594-96-5 typically involves HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. The compound’s crystalline properties and solubility profiles are also studied to optimize formulation strategies, answering frequent questions like "How to purify Boc-pyrrolidinone acetic acid" or "Stability of 2S-pyrrolidinone derivatives."

Beyond pharmaceuticals, 2-(2S)-1-(tert-butoxy)carbonyl-5-oxopyrrolidin-2-ylacetic acid finds niche applications in material science, such as designing chiral ligands for asymmetric catalysis. Its integration into metal-organic frameworks (MOFs) or polymeric matrices showcases its interdisciplinary utility, a topic increasingly searched as "Pyrrolidinone acetic acid in advanced materials."

In summary, CAS No. 948594-96-5 represents a cornerstone in chiral chemistry, bridging gaps between academic research and industrial applications. Its alignment with trends like precision medicine, sustainable synthesis, and functional materials ensures its enduring relevance in scientific discourse.